molecular formula C8H7ClO2S B7858233 Ethenesulfonyl chloride, 2-phenyl-

Ethenesulfonyl chloride, 2-phenyl-

Cat. No. B7858233
M. Wt: 202.66 g/mol
InChI Key: ONWRSBMOCIQLRK-UHFFFAOYSA-N
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Description

Ethenesulfonyl chloride, 2-phenyl- is a useful research compound. Its molecular formula is C8H7ClO2S and its molecular weight is 202.66 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Thermolysis

Ethenesulfonyl chloride, 2-phenyl-, is involved in synthesis and thermolysis reactions. The research by King and Khemani (1985) demonstrates the synthesis of 2-(phenylthio)ethanesulfonyl chloride and explores its thermolysis. This study contributes to understanding the reaction pathways and stability of compounds derived from ethenesulfonyl chloride (King & Khemani, 1985).

Synthesis of N-(Dimethylphenyl Substituted)-N-Ethyl/Benzyl-4-Chlorobenzenesulfonamide Derivatives

Ethenesulfonyl chloride, 2-phenyl-, plays a role in the synthesis of various sulfonyl amide derivatives. Aziz-ur-Rehman et al. (2014) utilized it in synthesizing N-dimethylphenyl substituted derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide, exploring their biological potential (Aziz‐ur‐Rehman et al., 2014).

On-Water Procedure for Ethenesulfonyl Fluoride Preparation

Ethenesulfonyl chloride, 2-phenyl-, is essential in synthesizing ethenesulfonyl fluoride. Zheng et al. (2016) described a two-step, on-water procedure for the synthesis of ethenesulfonyl fluoride, highlighting its efficient and scalable production (Zheng, Dong, & Sharpless, 2016).

Oxidative Coupling in Synthesis

The compound is used in oxidative coupling reactions for synthesizing 2-aryl ethenesulfonyl fluorides and sulfonyl fluoride substituted γ-lactams, as reported by Wang et al. (2018). This method demonstrates the use of ethenesulfonyl chloride, 2-phenyl-, in creating new sulfonyl fluoride scaffolds (Wang, Li, Leng, Bukhari, & Qin, 2018).

Electrophilic Addition Reactions

Vektarienė, Vektaris, and Rankin (2007) explored the electrophilic addition reactions of methylsulfenyl chloride to the double bonds of functionalized ethenes, which includes 2-phenyl ethenesulfonyl chloride. This research provides insights into the regioselectivity and stereochemistry of these reactions (Vektarienė, Vektaris, & Rankin, 2007).

Nucleophilic Catalysis

King, Loosmore, Hillhouse, and Khemani (1989) investigated the tertiary amine promoted reaction of ethenesulfonyl chloride with alcohols, exploring the pathways and mechanisms involved in this catalytic process. This study adds to the understanding of ethenesulfonyl chloride's reactivity in nucleophilic environments (King, Loosmore, Hillhouse, & Khemani, 1989).

Synthesis of Functional Aromatic Multisulfonyl Chlorides

Percec et al. (2001) described the synthesis of functional aromatic multisulfonyl chlorides, which involves steps including the use of ethenesulfonyl chloride, 2-phenyl-. This research is pivotal for the development of complex organic molecules and dendritic structures (Percec et al., 2001).

properties

IUPAC Name

2-phenylethenesulfonyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-7H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONWRSBMOCIQLRK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C=CS(=O)(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7ClO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID201311123
Record name β-Styrenesulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201311123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

202.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

4091-26-3
Record name β-Styrenesulfonyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4091-26-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name β-Styrenesulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201311123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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